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Compound of Interest

Compound Name: Cysteinylglycine

Cat. No.: B043971 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with Cysteinylglycine. Adherence to these

procedures is crucial for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
Cysteinylglycine is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazards:

H302: Harmful if swallowed.[1]

H319: Causes serious eye irritation.[1]

Signal Word: Warning

It is imperative to handle this dipeptide with the appropriate precautions to mitigate these risks.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Cysteinylglycine to

prevent accidental exposure.
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PPE Category Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes

when handling solutions and

from airborne powder.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact with the

chemical.[2]

Body Protection Standard laboratory coat.
Protects clothing and skin from

spills and contamination.[2]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95).

Required when handling the

lyophilized powder, especially

in larger quantities or when

there is a potential for dust

generation, to prevent

inhalation.[2]

Quantitative Safety Data
While a specific Occupational Exposure Limit (OEL) for Cysteinylglycine has not been

established, it is recommended to handle it as a potentially hazardous substance and minimize

exposure. General guidelines for handling non-hazardous chemical powders should be

followed.

Parameter Value Reference

GHS Hazard Codes H302, H319 [1]

Signal Word Warning [1]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Cysteinylglycine from receipt to disposal.

Engineering Controls and Preparation
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Ventilation: Always handle Cysteinylglycine in a well-ventilated area. For procedures

involving the solid powder or the creation of solutions, a chemical fume hood is required to

minimize inhalation risks.[3]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Workspace Preparation: Before handling the compound, prepare a clean and organized

workspace. All necessary equipment, such as spatulas, weighing paper, and solvent, should

be within easy reach to minimize movement and the potential for spills.

Weighing and Reconstitution
Handling Lyophilized Powder:

Before opening, allow the container of lyophilized Cysteinylglycine to equilibrate to room

temperature in a desiccator to prevent condensation.[4]

When weighing the powder, do so in an area with minimal air currents, preferably within a

fume hood, to prevent the dispersal of fine particles.[2]

Reconstitution:

Slowly add the desired solvent to the vial containing the peptide.

Gentle swirling or inversion is recommended for dissolution. Avoid vigorous shaking or

vortexing, which can lead to aggregation of the peptide.[2]

Experimental Use
Handle all solutions containing Cysteinylglycine with the same level of precaution as the

solid form.

Clearly label all solutions with the compound name, concentration, date of preparation, and

any relevant hazard information.[5]

Avoid direct contact, inhalation, or ingestion.
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Storage
Lyophilized Powder: Store in a tightly sealed container in a cool, dry, and dark place. For

long-term storage, a temperature of -20°C is recommended.[3]

In Solution: For short-term storage, solutions can be kept at 2-8°C for a few days. For long-

term storage, it is advisable to aliquot the solution into single-use volumes and store at -20°C

or -80°C to prevent degradation from repeated freeze-thaw cycles.[2][3]

Disposal Plan
Proper disposal of Cysteinylglycine and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Solid Waste

Place excess solid Cysteinylglycine and any

contaminated consumables (e.g., weighing

paper, pipette tips, gloves) into a clearly labeled,

sealed container designated for non-hazardous

chemical waste.[6]

Liquid Waste

Collect all solutions containing Cysteinylglycine

in a designated, sealed waste container. This

container should be clearly labeled with the

contents. Do not pour peptide solutions down

the drain.[5][6]

Contaminated PPE

Dispose of used gloves and other contaminated

disposable PPE in the designated chemical

waste stream.

All chemical waste should be disposed of through your institution's environmental health and

safety (EHS) department or a licensed chemical waste disposal contractor.[6][7]

Experimental Workflow and Safety Procedures
The following diagrams illustrate the key workflows for safely handling Cysteinylglycine.
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Caption: Workflow for the safe handling of Cysteinylglycine.
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Caption: Emergency response plan for Cysteinylglycine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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